Cas no 1798413-00-9 ((2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide)

• Product Name: (2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide
• CAS No: 1798413-00-9
• MF: C₂₁H₂₂N₂O₂S
• MW: 366.476583957672
• CID: 6095106
• PubChem ID: 71806619
• Update Time: 2024-01-11

(2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide
• (E)-N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-3-(4-methylsulfanylphenyl)prop-2-enamide
• (E)-N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-3-(4-(methylthio)phenyl)acrylamide
• (2E)-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• AKOS024559369
• F6436-1501
• 1798413-00-9

• Inchi： 1S/C21H22N2O2S/c1-26-19-11-4-15(5-12-19)6-13-20(24)22-17-7-2-16(3-8-17)14-21(25)23-18-9-10-18/h2-8,11-13,18H,9-10,14H2,1H3,(H,22,24)(H,23,25)/b13-6+
• InChI Key： MBYBZRBUJLJKJF-AWNIVKPZSA-N
• SMILES： C(NC1=CC=C(CC(NC2CC2)=O)C=C1)(=O)/C=C/C1=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 366.14019912g/mol
• Monoisotopic Mass: 366.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides